Cas no 2098133-04-9 (5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2098133-04-9
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5729144
• PubChem ID: 121211908
• Update Time: 2025-07-25

5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0011685
• 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole
• 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-thiophen-2-ylpyrazole
• 2098133-04-9
• F2198-2466
• AKOS026722062
• 1H-Pyrazole, 5-methyl-1-(2-pyrrolidinylmethyl)-3-(2-thienyl)-

• Inchi： 1S/C13H17N3S/c1-10-8-12(13-5-3-7-17-13)15-16(10)9-11-4-2-6-14-11/h3,5,7-8,11,14H,2,4,6,9H2,1H3
• InChI Key： IXSUBDJOOCVRHZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C)N(CC2CCCN2)N=1

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 385.0±27.0 °C(Predicted)
• pka: 10.09±0.10(Predicted)

Additional information on 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole

Introduction to 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2098133-04-9)

5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole, identified by the CAS number 2098133-04-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of multiple substituents, including a methyl group, a pyrrolidin-2-ylmethyl moiety, and a thiophen-2-yl group, endows it with unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole incorporates several key functional groups that contribute to its potential biological activity. The pyrrolidinylmethyl substituent, for instance, introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors. Similarly, the thiophenyl group is known for its ability to modulate electronic properties and enhance binding affinity in various pharmacological contexts. These structural features suggest that the compound may exhibit properties relevant to therapeutic applications, particularly in areas where modulating protein-protein interactions or enzyme activity is desired.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug design due to their diverse biological activities and favorable pharmacokinetic profiles. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-viral agents. The specific combination of substituents in 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole positions it as a candidate for investigating novel mechanisms of action in these therapeutic areas.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The pyrazole core provides a rigid framework that can be modified to optimize binding to biological targets. Additionally, the presence of both nitrogen and sulfur atoms offers multiple opportunities for hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity. These characteristics make 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole an attractive candidate for further biochemical and pharmacological investigation.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been particularly effective in identifying promising candidates like 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole. These methods allow researchers to predict how a compound might interact with specific biological targets without the need for extensive experimental testing. Such approaches have accelerated the drug discovery process significantly over the past decade.

The synthesis of 5-methyl-1-(pyrrolidin-2-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. The ability to synthesize complex heterocyclic compounds like this one is a testament to the progress made in synthetic organic chemistry over recent decades.

From a biological perspective, the potential therapeutic applications of 5-methyl-1-(pyrrolidin-2-yli...